Ethyl(2-naphthyl)amine
Cat. No. B1594624
Key on ui cas rn:
2437-03-8
M. Wt: 171.24 g/mol
InChI Key: AHEJURHRYJPYST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04067903
Procedure details
288 parts of β-naphthol, 6 parts of diphenyl phosphite and 115 parts of ethylamine gas are heated at 230° C in a pressure autoclave for 10 hours. The pressure is 35 atmospheres. The mixture is added to 2,000 parts of water and the batch is stirred for 30 minutes at 70° - 80° C. The lower oily phase is separated off and distilled. 314 parts of N-ethyl-β-naphthylamine boiling at 119° - 120° C/0.1 mm Hg are obtained, corresponding to a yield of 92% of theory.
Yield
92%
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1O.P([O-])(OC1C=CC=CC=1)OC1C=CC=CC=1.[CH2:28]([NH2:30])[CH3:29]>O>[CH2:28]([NH:30][C:2]1[CH:3]=[CH:4][C:5]2[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=2)[CH:1]=1)[CH3:29]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1=C(C=CC2=CC=CC=C12)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(OC1=CC=CC=C1)(OC1=CC=CC=C1)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the batch is stirred for 30 minutes at 70° - 80° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The lower oily phase is separated off
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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C(C)NC1=CC2=CC=CC=C2C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 92% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
